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Compound of Interest

Compound Name: 2-Phenyl-1,3-dioxolane

Cat. No.: B1584986

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the safe disposal of 2-Phenyl-1,3-
dioxolane, a common building block in organic synthesis. Adherence to these protocols is
critical for minimizing environmental impact and protecting laboratory personnel.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Phenyl-1,3-dioxolane is presented below.
Understanding these properties is the first step in safe handling and disposal.

Property Value Source

Molecular Formula CoH1002 PubChem[1]

Molecular Weight 150.17 g/mol PubChem|[1]

Purity >98.0% (GC) TCI Chemicals[2]
Colorless to Light yellow clear )

Appearance o TCI Chemicals[2]
liquid

CAS Number 936-51-6 PubChem[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

2-Phenyl-1,3-dioxolane is classified as a skin and eye irritant.[1][3] It is crucial to use
appropriate personal protective equipment (PPE) to avoid exposure.

Essential PPE includes:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

» Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious
clothing.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]

Step-by-Step Disposal Procedure

The disposal of 2-Phenyl-1,3-dioxolane must be conducted in a manner that ensures safety
and environmental protection. The following workflow outlines the necessary steps from initial
handling to final disposal.
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Disposal Workflow Start

Spill Response Protocol

Spill or Leak? (Step 1: Waste Identification & SegregatiorD

Yes (Large) Yes (Small)
Y

Small Spill Cleanup

vacuate personnel to a safe area bsorb with inert material

Large Spill Evacuation Segregate from incompatible materials

(Report and Remediate) EStep 2: ContainerizatiorD

Use suitable, closed containers
( ) Step 3: Labeling

%in a cool, dry, well-ventilated areg

(Step 4: Temporary Storage)

learly label as 'Hazardous Waste' with contents

Click to download full resolution via product page

Disposal workflow for 2-Phenyl-1,3-dioxolane.

Operational Plan for Disposal:

o Waste Identification and Segregation:

o lIdentify all waste containing 2-Phenyl-1,3-dioxolane.
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o Segregate it from other laboratory waste streams to avoid incompatible chemical
reactions.

o Containerization:

o Use suitable and closed containers for collecting the waste.[4] These containers should be
chemically resistant and have a secure lid to prevent leaks or spills.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Phenyl-1,3-dioxolane".

o Include any other components of the waste mixture and approximate concentrations.
e Temporary Storage:

o Store the sealed waste containers in a designated, well-ventilated, cool, and dry area
away from ignition sources.[5]

o Ensure the storage area is secure and accessible only to authorized personnel.
o Professional Disposal:

o The primary method of disposal is to engage a licensed professional waste disposal
company.

o Offer surplus and non-recyclable solutions to a licensed disposal company.

o Crucially, do not let the chemical enter drains or the environment.[4] Discharge into the
environment must be avoided.[4]

Accidental Release Measures

In the event of a spill or leak, immediate and appropriate action is required to contain the
material and protect personnel.
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» Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE, including
chemical-impermeable gloves, safety goggles, and respiratory protection if necessary.[4]
Remove all sources of ignition.[4]

o Environmental Precautions: Prevent further spillage or leakage if it is safe to do so.[4] Do not
allow the chemical to enter drains.[4]

o Containment and Cleaning Up: For small spills, soak up the material with an inert absorbent
material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[6]
Use spark-proof tools and explosion-proof equipment during cleanup.[4] Adhered or
collected material should be promptly disposed of in accordance with appropriate laws and
regulations.[4] For large spills, evacuate personnel to safe areas.[4]

By adhering to these detailed procedures, laboratory professionals can manage the disposal of
2-Phenyl-1,3-dioxolane responsibly, ensuring the safety of their colleagues and the
preservation of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584986#2-phenyl-1-3-dioxolane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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